Cas no 90646-75-6 (4-Pentenoic acid, 2,4-dimethyl-, ethyl ester)

• Product Name: 4-Pentenoic acid, 2,4-dimethyl-, ethyl ester
• CAS No: 90646-75-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1958498
• PubChem ID: 19422782
• Update Time: 2025-04-21

4-Pentenoic acid, 2,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2,4-dimethyl-, ethyl ester
• ethyl 2,4-dimethylpent-4-enoate
• 90646-75-6
• DTXSID00598694
• SCHEMBL9079716

• Inchi： 1S/C9H16O2/c1-5-11-9(10)8(4)6-7(2)3/h8H,2,5-6H2,1,3-4H3
• InChI Key： XNSTVAFSRSRYQC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC(=C)C)=O

Computed Properties

• Exact Mass: 156.115
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.7